N-[(1-Methyl-5-oxopyrrolidin-3-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(1-methyl-5-oxopyrrolidin-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C9H14N2O2/c1-3-8(12)10-5-7-4-9(13)11(2)6-7/h3,7H,1,4-6H2,2H3,(H,10,12)
• InChI Key: WBHBMUXFNYUYIF-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CC1=O)CNC(=O)C=C
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol

Description

The compound “Benzyl N-(1-methyl-5-oxopyrrolidin-3-yl)carbamate” has a similar structure. It has a molecular weight of 248.28 and is stored in refrigerated conditions. Another related compound is “(1-methyl-5-oxopyrrolidin-3-yl)urea” with a molecular weight of 157.17.

Synthesis Analysis

Pyrrolidine, a five-membered nitrogen heterocycle, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The synthesis strategies used include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The InChI code for “(1-methyl-5-oxopyrrolidin-3-yl)urea” is 1S/C6H11N3O2/c1-9-3-4 (2-5 (9)10)8-6 (7)11/h4H,2-3H2,1H3, (H3,7,8,11).

Safety and Hazards

The safety information and Material Safety Data Sheets (MSDS) for these compounds can be found on the respective product pages.

Future Directions

The pyrrolidine ring is a versatile scaffold for novel biologically active compounds. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates. This could guide medicinal chemists in the design of new pyrrolidine compounds with different biological profiles.